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Compound of Interest

Compound Name: (S)-(+)-2-Chloromandelic acid

Cat. No.: B131188

An In-Depth Technical Guide to (S)-(+)-2-
Chloromandelic Acid

For Researchers, Scientists, and Drug Development Professionals

This guide provides essential technical data for (S)-(+)-2-Chloromandelic acid, a chiral
building block frequently utilized in pharmaceutical synthesis and chemical research. Below are
its key identifiers and physical properties, presented for ease of reference and comparison.

Physicochemical Data

The fundamental properties of (S)-(+)-2-Chloromandelic acid are summarized in the table
below. This information is critical for reaction planning, analytical method development, and
material handling.
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Property Value Citations
CAS Number 52950-19-3 [1][2]
Molecular Weight 186.59 g/mol [3B1141[5]
Molecular Formula CsH7CIOs [11[3]

(+)-2-chloromedolic acid, (s)-o-
Synonyms ] ) [1]
chloromandelic acid

Physical Form Solid, powder [2]

Melting Point 118-121 °C

Compound Identification Workflow

The following diagram illustrates the logical relationship between the common name of the
compound and its primary chemical identifiers. This visualization helps in understanding the
direct association between the chemical nomenclature and its standardized registry numbers
and formula.
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Click to download full resolution via product page
Caption: Relationship between compound name and key identifiers.

Note: This document is intended for informational purposes for a technical audience. No
experimental protocols were cited in the generation of this specific guide.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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